Cas no 6946-72-1 (Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester)
6946-72-1 structure
Product Name:Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester
CAS No:6946-72-1
MF:C13H25NO3
MW:243.342504262924
CID:527634
PubChem ID:245404
Update Time:2025-04-19
Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester
- propyl 4-(dipropylamino)-4-oxobutanoate
- NSC57354
- 6946-72-1
- DTXSID00989361
- NSC-57354
-
- Inchi: 1S/C13H25NO3/c1-4-9-14(10-5-2)12(15)7-8-13(16)17-11-6-3/h4-11H2,1-3H3
- InChI Key: QYPCSIWAKGGAFC-UHFFFAOYSA-N
- SMILES: O=C(CCC(=O)OCCC)N(CCC)CCC
Computed Properties
- Exact Mass: 613.7145
- Monoisotopic Mass: 243.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 0.969
- Boiling Point: 344.2°Cat760mmHg
- Flash Point: 161.9°C
- Refractive Index: 1.743
- PSA: 70.59
- LogP: 2.36840
Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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